Cas no 1437385-33-5 (3-Bromo-2-chloro-8-fluoroquinoline-4-carboxylic acid)

• Product Name: 3-Bromo-2-chloro-8-fluoroquinoline-4-carboxylic acid
• CAS No: 1437385-33-5
• MF: C₁₀H₄BrClFNO₂
• MW: 304.499664306641
• CID: 5060096
• Update Time: 2023-08-24

3-Bromo-2-chloro-8-fluoroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-8-fluoro-quinoline-4-carboxylic acid
• 3-Bromo-2-chloro-8-fluoroquinoline-4-carboxylic acid

• Inchi： 1S/C10H4BrClFNO2/c11-7-6(10(15)16)4-2-1-3-5(13)8(4)14-9(7)12/h1-3H,(H,15,16)
• InChI Key： RVNOPIWKTJANSP-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C(=CC=CC2=C1C(=O)O)F)Cl

Computed Properties

• Exact Mass: 302.91
• Monoisotopic Mass: 302.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2